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Compound of Interest

Compound Name: Methanesulfonic acid

Cat. No.: B1676364

Methanesulfonic acid (MSA), a strong organic acid, is increasingly recognized as a "green”
and highly effective alternative to traditional mineral acids across a spectrum of industrial
applications.[1] While its upfront cost may be higher than acids like sulfuric or hydrochloric acid,
a comprehensive analysis of its performance, safety, and environmental benefits reveals a
compelling case for its cost-effectiveness in the long term.[1][2] This guide provides an
objective comparison of MSA with other acids, supported by performance data and detailed
experimental methodologies, to assist researchers, scientists, and drug development
professionals in making informed decisions.

Comparative Analysis of Key Physicochemical
Properties

MSA's utility stems from a unique combination of properties that distinguish it from conventional
strong acids.[3] It is a non-oxidizing acid, which prevents the formation of unwanted byproducts
and charring in organic reactions, a common issue with concentrated sulfuric acid.[2][4]
Furthermore, its low vapor pressure and lack of harmful vapors enhance workplace safety
compared to volatile acids like HCI or HBFa4.[1][5]

The high solubility of its metal salts is a significant advantage in electrochemical applications
and cleaning formulations, preventing the formation of sludge that can occur with sulfuric acid.
[3][6] Environmentally, MSA is readily biodegradable, breaking down into carbon dioxide and
sulfate, and possesses low toxicity, positioning it as a more sustainable choice.[1][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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